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Compound of Interest

Compound Name: Bromo ferrocene

Cat. No.: B13772834 Get Quote

The safe and compliant disposal of bromoferrocene is a critical aspect of laboratory operations,

essential for protecting personnel and minimizing environmental impact. For researchers,

scientists, and professionals in drug development, adherence to established protocols for

handling organometallic compounds like bromoferrocene is paramount. This guide provides a

procedural, step-by-step approach to its proper disposal.

Before initiating any disposal process, it is imperative to consult the Safety Data Sheet (SDS)

for bromoferrocene. Always utilize appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a laboratory coat. All handling and disposal

procedures should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to prevent the inhalation of dust or vapors.[1]

Immediate Safety and Handling Precautions
Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.[1]

Ventilation: Use a chemical fume hood to avoid inhaling dust or vapors.[1]

Spill Management: In the event of a small spill, absorb the material with an inert substance

like sand or earth. For larger spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.[1]
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Avoid Contamination: Prevent bromoferrocene from entering drains or regular trash systems.

[1][2]

Quantitative Data Summary
The following table summarizes key quantitative and safety data for bromoferrocene, which is

crucial for its safe handling and disposal.

Property Value

Molecular Formula C₁₀H₉BrFe[3]

Molecular Weight 264.93 g/mol [3]

Appearance Brown viscous liquid to brown solid[4]

Melting Point 26-32 °C

Storage Class Code 11 - Combustible Solids

WGK (Water Hazard Class) WGK 3 (highly hazardous to water)

CAS Number 1273-73-0[3]

Step-by-Step Disposal Protocol
The disposal of bromoferrocene, as with other organometallic compounds, must comply with

hazardous waste regulations.[1] The following protocol outlines the recommended procedure.

Waste Identification and Segregation:

Accurately characterize the waste, noting the presence of bromoferrocene and any

contaminants.[1]

Segregate waste containing bromoferrocene from other laboratory waste streams to

prevent unintended reactions.[5] Use clearly labeled containers designated specifically for

organometallic waste.[5]

Containerization:
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Use a designated, leak-proof, and chemically compatible container for waste collection.[1]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Bromoferrocene".[1]

Waste Treatment (where applicable):

For certain organometallic wastes, neutralization or solidification may be employed to

render them less hazardous.[5] However, these methods should only be performed by

trained personnel following validated procedures and in accordance with institutional and

regulatory guidelines. For bromoferrocene, direct disposal through a licensed professional

waste disposal company is the most common and recommended practice.[1]

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials.

Follow all institutional guidelines for the temporary storage of hazardous waste.

Final Disposal:

Arrange for the collection and disposal of the bromoferrocene waste through a licensed

professional waste disposal company.[1]

Ensure all local, regional, and national hazardous waste regulations are followed for

complete and accurate classification and disposal.[6]

Experimental Workflow for Bromoferrocene
Disposal
The logical flow for the proper disposal of bromoferrocene is illustrated in the diagram below.

This workflow emphasizes the critical decision points and procedural steps from initial handling

to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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